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Compound of Interest

3-Bromo-6-methylpyrazine-2-
Compound Name:

carbonitrile
CAS No.: 2090967-50-1

Cat. No.: B6338392

Get Quote

Executive Summary: The Scaffold vs. The Hazard

Bromopyrazine nitriles (e.g., 5-bromo-2-pyrazinecarbonitrile) are ubiquitous scaffolds in
medicinal chemistry, particularly in the development of kinase inhibitors and heterocyclic drug
candidates. Their utility stems from the orthogonal reactivity of the bromine (susceptible to
Suzuki/Buchwald couplings) and the nitrile (precursor to amines, amides, or heterocycles).

However, this chemical utility masks a significant safety profile. These compounds possess a
"dual-threat" toxicology: the acute toxicity associated with halogenated heteroaromatics and the
latent potential for cyanide liberation under specific metabolic or environmental conditions. This
guide moves beyond standard Safety Data Sheet (SDS) boilerplate to provide a mechanism-
based handling strategy.

Chemical Identity & Hazard Profiling[1]
The Core Compound
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While various isomers exist, 5-Bromo-2-pyrazinecarbonitrile (CAS: 76536-99-7) serves as the
reference standard for this class.

Property Specification Safety Implication
High risk of

Physical State Solid (Crystalline powder) inhalation/particulate
dispersion.

Thermal decomposition risk

Melting Point 115-117 °C ) ) )
during aggressive drying.
o - ] Sensitizer potential; reacts with
Reactivity Electrophilic Aromatic ) )
nucleophiles (DNA/Proteins).
Nitrile
) ) CRITICAL.: Acidic hydrolysis
Hydrolysis Acid + ]
can liberate HCN gas.
(or HCN)

GHS Classification & Mechanistic Toxicology

Signal Word: DANGER
e Acute Toxicity (Oral/Dermal/lnhalation): Category 3/4.

o Mechanism:[1][2][3] Pyrazines are electron-deficient. Upon ingestion or absorption, the
halogenated ring can act as an alkylating agent. Furthermore, while aromatic nitriles are
metabolically more stable than aliphatic nitriles, oxidative enzymatic attack (P450) can
destabilize the ring, potentially releasing cyanide ions (

) systemically [1].
o Skin/Eye Irritation: Category 2/2A.

o Mechanism:[1][2][3] The bromine atom renders the pyrazine ring highly electrophilic,
causing rapid reaction with nucleophilic residues (cysteine/lysine) on skin proteins, leading
to sensitization and contact dermatitis.
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e Thermal Decomposition:
o Fire Hazard: Combustion releases Hydrogen Bromide (HBr), Nitrogen Oxides (
), and Hydrogen Cyanide (HCN).
Engineering Controls & Personal Protective
Equipment (PPE)

Reliance on PPE alone is a failure of safety planning. We utilize a "Swiss Cheese" model of
defense, where engineering controls are the primary barrier.

Visualization: The Hierarchy of Defense
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Bromopyrazine Nitrile
(Dust/Vapor)

Engineering Control:
Class Il Biosafety Cabinet
or Vented Enclosure

Admin Control:
SOPs + Decon Protocols

PPE:
Double Nitrile Gloves
+ P100 Respirator

Researcher Safety

Click to download full resolution via product page

Figure 1: The barrier defense system. Note that PPE is the final, not first, line of defense.

PPE Specifications Table
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Component Material Standard Rationale

) o Halogenated heterocycles can
Double Gloving: Nitrile o
) o permeate thin nitrile. Double
Gloves (0.21mm) inner / Nitrile o
gloving increases
(0.2mm) outer _ _
breakthrough time >480 mins.

: _ _ Fine crystalline dust is easily
Respiratory P100 / N95 (if outside hood) nhaled
inhaled.

] Face shield required during
) Chemical Goggles (ANSI ]
Eye Protection 287.1) synthesis (reflux) to prevent
' splash absorption.

Prevents dust accumulation on

cotton clothing which can act
Body Tyvek Lab Coat

as a secondary exposure

source.

Operational Protocols: Synthesis & Handling
Weighing and Transfer (The Highest Risk Step)

Static electricity can cause bromopyrazine nitrile powder to "jump,” creating an invisible
aerosol.

o Preparation: Place the balance inside a fume hood or vented enclosure. If not possible, use

a powder containment hood.

o Anti-Static Measures: Use an ionizing bar or anti-static gun on the spatula and weigh boat

before transfer.

o The "Wet" Technique: If the synthesis allows, pre-weigh the solvent in the flask, then add the
solid directly to the solvent to immediately suppress dust generation.

Reaction Safety (The "Cyanide Contingency")

» Acidic Conditions: Never expose bromopyrazine nitriles to strong acids (HCI,

) without a scrubber. Acid hydrolysis of the nitrile group can generate HCN gas in situ.
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e Quenching:
o Cool reaction mixture to <5°C.
o If acidic workup is necessary, ensure pH is monitored.

o Bleach Trap: Keep a beaker of 10% sodium hypochlorite (bleach) in the hood. Any spills or
cleaning of glassware should be treated with bleach first to oxidize potential cyanide/nitrile
residues to cyanates (less toxic) [2].

Waste Management

Improper disposal is a common violation.
o Stream A (Halogenated): Mother liquors and organic solvents.
o Stream B (Solid Waste): Contaminated gloves, paper towels.

o Stream C (Aqueous/Cyanide Potential): Any aqueous layer from extraction must be kept at
pH > 10. Do not mix with Acid Waste. Label clearly: "Potential Cyanide Generation - DO NOT
ACIDIFY."

Emergency Response & First Aid
Fire Scenario (HCN Evolution)

In the event of a fire involving >5g of material, standard ABC extinguishers are sufficient, but
Self-Contained Breathing Apparatus (SCBA) is mandatory for responders due to HCN and HBr
evolution.

Exposure Response Logic
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Figure 2: Emergency decision tree.[4] Note the specific instruction to alert medical personnel
about potential cyanide involvement.

Antidote Awareness

While rare for this specific compound, medical personnel should be informed of the nitrile
functionality. The standard cyanide antidote (Hydroxocobalamin) may be relevant in severe
ingestion cases [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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